![molecular formula C20H15FN4OS2 B2954549 3-(4-Fluorophenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine CAS No. 1114915-23-9](/img/structure/B2954549.png)
3-(4-Fluorophenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Fluorophenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is a useful research compound. Its molecular formula is C20H15FN4OS2 and its molecular weight is 410.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Evaluation of Novel Heterocyclic Compounds
Research aimed at synthesizing new heterocyclic compounds containing sulfonamido moieties, suitable as antibacterial agents, has led to the development of pyran, pyridine, and pyridazine derivatives. These compounds, including pyridazine derivatives, have shown high antibacterial activities, indicating their potential in medical and pharmaceutical applications as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Synthesis and Antimicrobial Evaluation
Another study focused on the synthesis of pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines and their derivatives, demonstrating their antimicrobial activity. This research highlights the potential of pyridazine derivatives in developing new antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).
Interaction with Benzodiazepine Receptors
Studies on 3-(aliphatic and aromatic) acylaminomethyl derivatives of pyridazines have been conducted to assess their binding to central and peripheral-type benzodiazepine receptors, indicating potential applications in the development of drugs targeting these receptors (Barlin, Davies, Harrison, Ireland, & Willis, 1996).
Antimicrobial Activity of Triazoles
The synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and their evaluation for antimicrobial activities is another avenue of research. These compounds have shown good or moderate activity, emphasizing the potential of pyridazine derivatives in antimicrobial drug development (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
Novel Pyrazoles with Medicinal Properties
The discovery and synthesis of novel pyrazoles and their evaluation for antioxidant, anti-breast cancer, and anti-inflammatory properties highlight the medicinal importance of these derivatives. This research demonstrates the significant potential of pyridazine and related derivatives in novel drug discovery and development (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Properties
IUPAC Name |
5-[[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN4OS2/c1-27-16-8-4-14(5-9-16)20-22-18(26-25-20)12-28-19-11-10-17(23-24-19)13-2-6-15(21)7-3-13/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSFFFSJFLAGRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.